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Compound of Interest

Compound Name: Hydroxymethylmethionine

Cat. No.: B15469999

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This document provides essential, step-by-step guidance for the proper disposal
of hydroxymethylmethionine, a derivative of the amino acid methionine. While specific safety
data for hydroxymethylmethionine is not readily available, a conservative approach based on
its chemical properties and general laboratory safety principles is outlined below.

Key Safety and Disposal Information

A summary of the known properties of N-(Hydroxymethyl)-DL-methionine and general disposal
considerations are provided in the table below. This information is crucial for a preliminary risk
assessment before handling and disposal.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15469999?utm_src=pdf-interest
https://www.benchchem.com/product/b15469999?utm_src=pdf-body
https://www.benchchem.com/product/b15469999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value/Consideration Source

Molecular Formula C6H13NO3S PubChem[1]

Molecular Weight 179.24 g/mol PubChem[1]

Appearance Not specified (Assume solid) N/A

Solubility Likely water-soluble General amino acid properties

Primary Hazards

Unknown. Assume potential for
skin and eye irritation. As a
sulfur-containing compound,
combustion may produce toxic

oxides of sulfur and nitrogen.

General chemical safety

principles

Personal Protective Equipment
(PPE)

Nitrile gloves, safety glasses or

goggles, lab coat.

Standard laboratory practice

Disposal Consideration

Dispose of as chemical waste
in accordance with local, state,
and federal regulations. Do not

dispose of down the drain.

General laboratory waste

guidelines

Experimental Protocols: Disposal Procedure

The following protocol outlines the recommended steps for the safe disposal of

hydroxymethylmethionine waste. This procedure should be performed in a well-ventilated

area, preferably within a chemical fume hood.

Materials:

o Appropriate Personal Protective Equipment (PPE):

o Nitrile gloves

o Safety glasses or goggles

o Lab coat

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/135273
https://pubchem.ncbi.nlm.nih.gov/compound/135273
https://www.benchchem.com/product/b15469999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Designated, labeled hazardous waste container (compatible with chemical waste)
o Chemical waste labels

 Spill kit for chemical spills

Procedure:

o Container Preparation:

o Obtain a designated hazardous waste container from your institution's Environmental
Health and Safety (EHS) department.

o Ensure the container is clean, dry, and compatible with organic, sulfur-containing
compounds.

o Properly label the container with "Hazardous Waste," the full chemical name
("Hydroxymethylmethionine"), and the date.

e Waste Collection (Solid):

o Carefully transfer solid hydroxymethylmethionine waste into the prepared hazardous
waste container using a clean spatula or scoop.

o Avoid generating dust. If the material is a fine powder, handle it with extreme care to
prevent inhalation.

o After transfer, securely close the container lid.
o Waste Collection (Liquid/Solutions):

o Carefully pour or pipette solutions containing hydroxymethylmethionine into the
designated liquid hazardous waste container.

o Do not overfill the container; leave adequate headspace for expansion.

o Securely close the container lid.
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» Decontamination of Empty Containers:

o Rinse empty containers that held hydroxymethylmethionine three times with a suitable
solvent (e.g., water, if the compound is soluble).

o Collect the first rinseate as hazardous waste and add it to the liquid waste container.
Subsequent rinses can typically be disposed of down the drain, but confirm this with your
institutional EHS guidelines.

o Deface the label on the empty, rinsed container before disposing of it in the appropriate
solid waste stream (e.g., glass or plastic recycling).

» Storage and Pickup:

o Store the sealed hazardous waste container in a designated, secondary containment area
away from incompatible materials.

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
hydroxymethylmethionine.
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Caption: A workflow diagram for the proper disposal of hydroxymethylmethionine.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b15469999?utm_src=pdf-body-img
https://www.benchchem.com/product/b15469999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific chemical hygiene plan and EHS guidelines for detailed procedures and regulatory
requirements in your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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